1-{6-[(3-Methoxyphenyl)sulfanyl]pyridazin-3-yl}piperidine-3-carboxylic acid
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Description
1-{6-[(3-Methoxyphenyl)sulfanyl]pyridazin-3-yl}piperidine-3-carboxylic acid is a useful research compound. Its molecular formula is C17H19N3O3S and its molecular weight is 345.42. The purity is usually 95%.
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Scientific Research Applications
Structural and Electronic Properties : Research has investigated the structural and electronic properties of similar anticonvulsant compounds. For instance, the crystal structures of certain anticonvulsant compounds, including ones with pyridazine and piperidine groups, have been analyzed using X-ray diffraction and molecular orbital calculations. This research aids in understanding the electronic interactions and orientations of such compounds (Georges et al., 1989).
Antimicrobial Activity : Several studies have focused on the synthesis and evaluation of pyridine derivatives, including those with piperidine and carboxylic acid groups, for their antimicrobial properties. These compounds have been shown to exhibit variable and modest activity against bacterial and fungal strains (Patel et al., 2011), (Patel & Agravat, 2009).
X-ray Powder Diffraction Data : Research has also been conducted on the X-ray powder diffraction of compounds with similar structures. This includes studies on compounds like 1-(4-methoxyphenyl)-7-oxo-6-[4-(2-oxopiperidin-1-yl)phenyl]-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridine-3-carboxylic acid ethyl ester, which is an intermediate in the synthesis of certain pharmaceuticals (Wang et al., 2017).
Synthesis and Structure Analysis : Other research has focused on the synthesis and structural analysis of derivatives involving pyridazine and piperidine. These studies have included the reactions of various compounds with different agents, elucidating the structures through X-ray crystallography and other analytical methods (Kosolapova et al., 2013).
Enantioselective Lipase-Catalyzed Kinetic Resolution : The kinetic resolution of certain pyridine derivatives using lipase catalysis has been studied, revealing insights into the stereochemical aspects of these compounds (Andzans et al., 2013).
Antibacterial Activity of Derivatives : There have been studies on the synthesis and antibacterial activity of novel heterocycles, including pyridazine derivatives, which have shown significant activity against various bacterial strains (Mohamed, 2004).
Properties
IUPAC Name |
1-[6-(3-methoxyphenyl)sulfanylpyridazin-3-yl]piperidine-3-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19N3O3S/c1-23-13-5-2-6-14(10-13)24-16-8-7-15(18-19-16)20-9-3-4-12(11-20)17(21)22/h2,5-8,10,12H,3-4,9,11H2,1H3,(H,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VEIHPGHMYHDOBU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC=C1)SC2=NN=C(C=C2)N3CCCC(C3)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
345.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.